Cas no 31804-60-1 (ethyl 2-(hydroxymethyl)pyridine-4-carboxylate)

• Product Name: ethyl 2-(hydroxymethyl)pyridine-4-carboxylate
• CAS No: 31804-60-1
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• MDL: MFCD20278013
• CID: 1084413
• Update Time: 2025-11-02

ethyl 2-(hydroxymethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(hydroxymethyl)isonicotinate
• ethyl 2-(hydroxymethyl)pyridine-4-carboxylate

• MDL： MFCD20278013
• Inchi： 1S/C9H11NO3/c1-2-13-9(12)7-3-4-10-8(5-7)6-11/h3-5,11H,2,6H2,1H3
• InChI Key： YIVOAWVPVKOQSL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN=C(CO)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on ethyl 2-(hydroxymethyl)pyridine-4-carboxylate

Introduction to Ethyl 2-(hydroxymethyl)pyridine-4-carboxylate (CAS No. 31804-60-1)

Ethyl 2-(hydroxymethyl)pyridine-4-carboxylate, a compound with the chemical formula C₁₀H₁₃NO₃, is a significant molecule in the field of pharmaceutical and chemical research. This compound is characterized by its ethyl ester group and a hydroxymethyl substituent on the pyridine ring, making it a versatile intermediate in the synthesis of various bioactive molecules. The presence of these functional groups imparts unique reactivity, which has been leveraged in numerous synthetic pathways and applications.

The CAS number 31804-60-1 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. Ethyl 2-(hydroxymethyl)pyridine-4-carboxylate has garnered attention due to its role in the development of novel therapeutic agents. Its structural features make it a valuable building block for designing molecules with potential pharmacological activity.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, particularly those containing the pyridine core. Pyridine derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Ethyl 2-(hydroxymethyl)pyridine-4-carboxylate fits into this category, offering researchers a platform to explore new chemical entities.

In the realm of synthetic chemistry, Ethyl 2-(hydroxymethyl)pyridine-4-carboxylate serves as a crucial intermediate. The hydroxymethyl group allows for further functionalization via oxidation or reduction reactions, while the ethyl ester can be hydrolyzed to yield the corresponding carboxylic acid or converted into other esters or amides. These transformations make it an indispensable tool in medicinal chemistry laboratories.

One of the most compelling aspects of Ethyl 2-(hydroxymethyl)pyridine-4-carboxylate is its application in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have utilized this compound to develop inhibitors of enzymes involved in cancer metabolism. The pyridine ring's ability to interact with biological targets makes it an ideal scaffold for drug design. Moreover, the hydroxymethyl group can be modified to enhance binding affinity or metabolic stability, further optimizing drug candidates.

The pharmaceutical industry has shown particular interest in pyridine-based compounds due to their favorable pharmacokinetic properties. Ethyl 2-(hydroxymethyl)pyridine-4-carboxylate has been employed in the synthesis of molecules that exhibit selectivity towards certain receptors or enzymes. This selectivity is critical for minimizing side effects and improving therapeutic outcomes. Recent studies have demonstrated its utility in developing kinase inhibitors, which are essential for treating various types of cancer.

Another area where Ethyl 2-(hydroxymethyl)pyridine-4-carboxylate has made significant contributions is in the field of neurology. Pyridine derivatives have been investigated for their potential as treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it a promising candidate for further exploration.

In conclusion, Ethyl 2-(hydroxymethyl)pyridine-4-carboxylate (CAS No. 31804-60-1) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules with potential therapeutic benefits. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow even further.